Cas no 1501694-28-5 (1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclohexan-1-amine)

• Product Name: 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclohexan-1-amine
• CAS No: 1501694-28-5
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6275332
• PubChem ID: 82605418
• Update Time: 2025-05-26

1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclohexan-1-amine
• EN300-1746199
• 1501694-28-5

• Inchi： 1S/C11H19N3/c1-9-8-10(13-14(9)2)11(12)6-4-3-5-7-11/h8H,3-7,12H2,1-2H3
• InChI Key： OOONMTBSIYBQHD-UHFFFAOYSA-N
• SMILES： NC1(C2C=C(C)N(C)N=2)CCCCC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclohexan-1-amine

Professional Introduction to Compound with CAS No 1501694-28-5 and Product Name: 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclohexan-1-amine

Compound with the CAS number 1501694-28-5 and the product name 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclohexan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a 1,5-dimethyl-1H-pyrazole moiety linked to a cyclohexanamine backbone, which confers distinct pharmacological properties and opens up novel avenues for therapeutic intervention.

The 1,5-dimethyl-1H-pyrazole ring is a well-known pharmacophore that has been extensively studied for its role in various biological processes. Its presence in the compound with CAS no 1501694-28-5 suggests that it may interact with specific biological targets, potentially modulating pathways relevant to diseases such as cancer, inflammation, and neurological disorders. The dimethyl substitution at the 1 and 5 positions enhances the lipophilicity of the pyrazole ring, making it more soluble in lipids and thus more likely to cross cell membranes effectively.

The cyclohexanamine component of the molecule provides a stable aromatic core that can be further functionalized to enhance binding affinity or selectivity. This structural feature is particularly valuable in drug design, as it allows for fine-tuning of pharmacokinetic properties such as solubility, metabolic stability, and tissue distribution. The amine group at the 1-position of the cyclohexane ring can also serve as a site for further derivatization, enabling the synthesis of analogs with tailored biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies indicate that 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclohexan-1-amine may interact with enzymes and receptors involved in signal transduction pathways. For instance, preliminary data suggest that it could inhibit kinases or modulate G-protein coupled receptors (GPCRs), which are critical targets in modern drug discovery.

In vitro experiments have begun to elucidate the pharmacological profile of this compound. Initial assays have shown promising results in reducing inflammation by modulating cytokine production. The pyrazole moiety appears to play a key role in this activity by interfering with inflammatory signaling cascades. Additionally, the cyclohexanamine backbone seems to contribute to improved oral bioavailability, a crucial factor for clinical efficacy.

The synthesis of 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclohexan-1-amine involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the condensation of appropriately substituted precursors to form the pyrazole ring followed by its coupling to the cyclohexanamine moiety. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

The potential therapeutic applications of this compound are vast. Given its structural similarity to known bioactive molecules, it may serve as a scaffold for developing new drugs targeting neurological disorders such as Alzheimer's disease or Parkinson's disease. The pyrazole ring is known to interact with neurotransmitter receptors, suggesting that this compound could modulate neuronal activity.

Moreover, the compound's ability to cross blood-brain barriers makes it an attractive candidate for central nervous system (CNS) therapies. This property is particularly important for treating conditions where therapeutic agents need to reach the brain efficiently. Preclinical studies are underway to evaluate its efficacy and safety profile in animal models.

The development of new pharmaceuticals relies heavily on understanding how molecules interact with biological systems at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in determining the three-dimensional structure of 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclohexan-1-amine and its complexes with biological targets. These structural insights are crucial for optimizing drug design and improving therapeutic outcomes.

As research progresses, collaborations between chemists and biologists will be essential for translating laboratory findings into clinical applications. The integration of high-throughput screening technologies will accelerate the identification of lead compounds like 1501694-28-5, expediting their journey from discovery to market-ready therapeutics.

The regulatory landscape for new drug approvals is stringent but well-defined, ensuring that only safe and effective medications reach patients. Companies developing compounds like 1-(1,5-dimethyl-1H-pyrazol-3-yl)cyclohexan-1-am ine must navigate rigorous clinical trials and regulatory submissions before they can be commercialized. However, the potential benefits justify these efforts when promising candidates demonstrate significant therapeutic value.

In conclusion,1501694-28 -5 represents a compelling example of how innovative molecular design can yield compounds with novel biological activities. Its unique combination of structural features positions it as a valuable tool for further exploration in drug development. As research continues and new methodologies emerge,this compoundand its derivatives are likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.